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Compound of Interest

Compound Name: Phosphomycin disodium salt

Cat. No.: B1261671 Get Quote

Phosphomycin Disodium Salt: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, mechanism of

action, and key experimental protocols related to Phosphomycin disodium salt. The

information is intended to serve as a valuable resource for researchers, scientists, and

professionals involved in drug development and antimicrobial research.

Chemical Structure and Properties
Phosphomycin disodium salt is the disodium salt of fosfomycin, a broad-spectrum antibiotic.

Its chemical structure is characterized by a unique epoxide ring, which is crucial for its

antibacterial activity.
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Property Value Reference

Chemical Formula C₃H₅Na₂O₄P [1][2][3]

Molecular Weight 182.02 g/mol [1][2][3]

IUPAC Name
disodium;[(2R,3S)-3-

methyloxiran-2-yl]phosphonate
[4][5]

CAS Number 26016-99-9 [1][2][3]

SMILES String

[Na+].

[Na+].C[C@@H]1O[C@@H]1

P([O-])([O-])=O

[5][6][7]

InChI Key
QZIQJIKUVJMTDG-

JSTPYPERSA-L
[6][7]

Physicochemical Properties
Property Value Reference

Appearance
White or almost white

crystalline powder
[8]

Solubility Soluble in water [2]

Storage Temperature 2-8°C [2][6]

Mechanism of Action: Inhibition of Bacterial Cell
Wall Synthesis
Phosphomycin exerts its bactericidal effect by inhibiting the initial step in peptidoglycan

synthesis, an essential component of the bacterial cell wall.[3][9] This unique mechanism of

action differentiates it from many other classes of antibiotics.

The primary target of Phosphomycin is the enzyme UDP-N-acetylglucosamine enolpyruvyl

transferase (MurA).[3][9] Phosphomycin, acting as a phosphoenolpyruvate (PEP) analog,

irreversibly binds to and inhibits MurA.[9] This inhibition occurs through the covalent

modification of a cysteine residue (Cys115 in E. coli) in the active site of the MurA enzyme.[9]
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By blocking the action of MurA, Phosphomycin prevents the formation of N-acetylmuramic acid,

a critical precursor for peptidoglycan synthesis, ultimately leading to cell lysis and bacterial

death.[10]

To enter the bacterial cell, Phosphomycin utilizes two transport systems: the L-alpha-

glycerophosphate (GlpT) transporter and the hexose phosphate (UhpT) transporter.[2][9]
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Inhibition of bacterial cell wall synthesis by Phosphomycin.

Experimental Protocols
This section details methodologies for key experiments involving Phosphomycin disodium
salt.

Antimicrobial Susceptibility Testing (AST) - Agar
Dilution Method
The agar dilution method is a standard procedure for determining the Minimum Inhibitory

Concentration (MIC) of an antibiotic.
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Materials:

Phosphomycin disodium salt powder (analytical grade)

Mueller-Hinton Agar (MHA)

Glucose-6-phosphate (G6P) solution (25 µg/mL final concentration)

Sterile petri dishes

Sterile test tubes

Micropipettes and sterile tips

0.5 McFarland turbidity standard

Sterile saline (0.85% NaCl)

Bacterial culture of the test organism

Quality control strains (e.g., Escherichia coli ATCC® 25922)

Procedure:

Preparation of Phosphomycin Stock Solution: Aseptically prepare a stock solution of

Phosphomycin disodium salt in a suitable sterile solvent (e.g., water).

Preparation of Agar Plates:

Prepare MHA according to the manufacturer's instructions and sterilize.

Cool the molten agar to 45-50°C.

Add G6P to the molten MHA to a final concentration of 25 µg/mL.

Prepare a series of twofold dilutions of the Phosphomycin stock solution.

Add a specific volume of each Phosphomycin dilution to separate aliquots of the molten

MHA to achieve the desired final concentrations.
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Pour the antibiotic-containing agar into sterile petri dishes and allow them to solidify. A no-

antibiotic control plate should also be prepared.

Inoculum Preparation:

From a pure culture, suspend several colonies of the test organism in sterile saline.

Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard

(approximately 1.5 x 10⁸ CFU/mL).

Dilute the standardized inoculum as required for the spotting apparatus.

Inoculation:

Spot a standardized volume of the diluted bacterial suspension onto the surface of each

agar plate, including the control plate.

Incubation:

Incubate the plates at 35 ± 2°C for 16-20 hours.

Reading Results:

The MIC is the lowest concentration of Phosphomycin that completely inhibits visible

growth of the organism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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